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Compound Focus: 1-Ethoxyhexane
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Cat. No.: S574568

Get Quote

Property Value Unit Source / Note

CAS Number 5756-43-4 - [1]

Molecular Formula C8H18O - [1] [2]

Molar Mass 130.23 g/mol [1] [2]

Structure Ethyl Hexyl Ether - [2] [3]

IUPAC Name 1-Ethoxyhexane - [2] [3]

Boiling Point 404.86 K (131.71 °C) Joback Calculated [4]

Flash Point No Data Available - [1]

Density (at 288.15 K) 775.80 kg/m³ Experimental Data [4]

Vapor Pressure No Data Available - [1]

LogP (Octanol/Water) 2.603 - Crippen Calculated [4]

Critical Information Gaps and General Safety
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The Safety Data Sheet (SDS) for 1-Ethoxyhexane lists "no data available" for almost all health and

ecological hazard parameters [1]. This does not indicate the compound is safe, but rather that specific

toxicity studies may not have been conducted or recorded.

Assume Caution: In the absence of data, you should treat this compound with caution, using

standard safety practices for handling organic ethers.
Personal Protective Equipment (PPE): The SDS recommends using chemical-impermeable
gloves, tightly fitting safety goggles, and fire-resistant impervious clothing [1].
Ventilation: Work should be conducted in a well-ventilated place to avoid inhaling vapors or mists

[1].

General Principles for Reaction Optimization

While direct data on 1-Ethoxyhexane is scarce, modern research on optimizing other hazardous organic

reactions offers valuable methodologies. A powerful approach is the use of continuous-flow microreactors.

Methodology: Optimization in Microreactors

Microreactors are devices with tiny internal channels (micrometer scale) that offer superior control over

reaction conditions compared to traditional batch reactors [5].

Key Advantages:

Enhanced Safety: Their small internal volume (small holdup) minimizes the quantity of
hazardous material at any given time. They also provide extremely efficient heat transfer,

preventing hot spots and thermal runaways common in exothermic reactions [5] [6].
Precise Control: They intensify the mixing of reactants, leading to higher selectivity and yield

by minimizing side reactions [6].
Rapid Optimization: They are ideal for rapidly testing a wide range of reaction parameters like

temperature, residence time, and reactant ratios [5].

Experimental Workflow: The following diagram outlines a general workflow for optimizing a

reaction using a microreactor system, adapted from studies on synthesizing other organic compounds

[5] [6].
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Start Reaction Optimization

Screen Parameters in Microreactor

Develop Kinetic Model

Optimize Conditions via RSM

Validate Optimal Conditions

Scale-Up Production

Click to download full resolution via product page

Step 1: Parameter Screening: Systematically vary key parameters like temperature, molar ratio of
reactants, and catalyst concentration in the microreactor to observe their effect on conversion and
yield [5].

Step 2: Kinetic Modeling: Use the data from screening to develop a simplified kinetic model. This
model helps understand the reaction's behavior and predict outcomes under new conditions [5].

Step 3: Response Surface Methodology (RSM): Use RSM, a statistical technique, to design
experiments and find the optimal combination of parameters (e.g., temperature, residence time) that

maximizes yield or selectivity [6] [7].
Step 4: Validation and Scale-up: Run the reaction at the predicted optimum conditions to validate

the model. Scale-up is typically achieved by running the optimized process for longer periods or using
numbered-up microreactor units [5].
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Key Takeaways for Your Research

Leverage Calculated Data: Use the available calculated and experimental property data for initial
experimental design, especially for determining boiling points and solubility.

Prioritize Safety: Adhere to strict safety protocols due to the significant lack of hazard data.
Adopt Modern Methods: Consider applying microreactor technology and statistical optimization

(RSM) to efficiently and safely determine the optimal reaction parameters for synthesizing or using 1-
Ethoxyhexane.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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